Cas no 1369332-25-1 (2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid)

• Product Name: 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid
• CAS No: 1369332-25-1
• MF: C₈H₅F₃N₂O₂S
• MW: 250.197710752487
• CID: 1090591
• PubChem ID: 72183124
• Update Time: 2025-06-09

2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid
• 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• DTXSID10858615
• 1369332-25-1
• 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylicacid
• D72960
• CS-0058432
• SCHEMBL23092161

• Inchi： 1S/C8H5F3N2O2S/c1-3-2-13-4(6(14)15)5(8(9,10)11)12-7(13)16-3/h2H,1H3,(H,14,15)
• InChI Key： SUGDNAJOKJTPIM-UHFFFAOYSA-N
• SMILES： S1C(C)=CN2C1=NC(C(F)(F)F)=C2C(=O)O

Computed Properties

• Exact Mass: 250.00238307g/mol
• Monoisotopic Mass: 250.00238307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid

Introduction to 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid (CAS No. 1369332-25-1)

2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid, identified by its CAS number 1369332-25-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the imidazothiazole class, a scaffold that has been extensively explored for its potential biological activities. The presence of a methyl group at the 2-position and a trifluoromethyl group at the 6-position, along with the carboxylic acid functionality at the 5-position, contributes to its distinctive reactivity and binding characteristics.

The imidazothiazole core is a fused ring system consisting of an imidazole ring connected to a thiazole ring. This structural motif is known for its ability to interact with various biological targets, making it a valuable component in drug design. The trifluoromethyl group, in particular, is a common substituent in pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. In 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid, this group is strategically positioned to influence the compound's pharmacokinetic properties.

The carboxylic acid moiety at the 5-position of the imidazothiazole ring provides an additional site for chemical modification, allowing for further derivatization and optimization of the compound's biological activity. This functionality can be used to form esters, amides, or other derivatives, which may enhance solubility or improve pharmacological profiles. The combination of these structural features makes 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in imidazothiazole derivatives as potential candidates for treating various diseases, including cancer and infectious disorders. The unique electronic and steric properties of this scaffold allow it to interact with biological targets such as kinases, proteases, and other enzymes involved in disease pathways. For instance, studies have shown that certain imidazothiazole derivatives exhibit inhibitory activity against specific kinases, making them promising candidates for anticancer therapy.

The< strong> trifluoromethyl group plays a crucial role in enhancing the potency and selectivity of these compounds. By increasing the lipophilicity and metabolic stability, this substituent can improve the pharmacokinetic profile of drug candidates. Additionally, the presence of the< strong> methyl group at the 2-position can influence the conformational flexibility of the molecule, further affecting its binding affinity and selectivity.

Recent research has also highlighted the potential of< strong> 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid in addressing antibiotic resistance. The imidazothiazole scaffold has been shown to interact with bacterial enzymes and receptors, leading to the development of novel antibiotics. The carboxylic acid functionality provides an opportunity for further modifications that could enhance binding affinity and reduce resistance mechanisms.

The synthesis of< strong> 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

In conclusion,< strong> 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid (CAS No. 1369332-25-1) is a structurally complex and pharmacologically interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, particularly in areas such as oncology and infectious diseases. Ongoing research continues to explore new derivatives and applications of this compound, highlighting its importance in modern medicinal chemistry.